Cas no 1093686-48-6 ((propan-2-yl)[(pyrrolidin-2-yl)methyl]amine)

Propan-2-yl[(pyrrolidin-2-yl)methyl]amine is a secondary amine featuring both pyrrolidine and isopropyl functional groups, offering a versatile scaffold for synthetic applications. Its bifunctional structure, combining a cyclic amine with an aliphatic side chain, makes it valuable as a building block in pharmaceutical and agrochemical synthesis. The pyrrolidine moiety enhances conformational rigidity, while the isopropyl group contributes to steric and electronic modulation. This compound is particularly useful in the development of bioactive molecules, including ligands for metal coordination or intermediates in heterocyclic chemistry. Its stability and reactivity under mild conditions further underscore its utility in organic synthesis and medicinal chemistry research.

(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine structure

1093686-48-6 structure

Product Name:(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine

CAS No:1093686-48-6

MF:C₈H₁₈N₂

MW:142.241921901703

CID:829954

Update Time:2026-04-29

(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

- N-(Pyrrolidin-2-ylmethyl)propan-2-amine
- Isopropyl-pyrrolidin-2-ylmethyl-amine
- AGN-PC-00BOMD
- AK-53353
- AM90601
- HT1032
- Isopropyl pyrrolidin-2-ylmethylamine
- KB-52934
- SureCN4371864
- (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine

Experimental Properties

Density: 0.864
Boiling Point: 185 ºC
Flash Point: 58 ºC

(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P308236-100mg	(Propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6		100mg	$ 95.00	2022-06-03
TRC	P308236-500mg	(Propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6		500mg	$ 390.00	2022-06-03
TRC	P308236-1g	(Propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6		1g	$ 590.00	2022-06-03
Life Chemicals	F1911-1652-0.25g	(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6	95%+	0.25g	$396.0	2023-09-07
Life Chemicals	F1911-1652-0.5g	(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6	95%+	0.5g	$417.0	2023-09-07
Life Chemicals	F1911-1652-1g	(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6	95%+	1g	$439.0	2023-09-07
Life Chemicals	F1911-1652-2.5g	(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6	95%+	2.5g	$878.0	2023-09-07
Life Chemicals	F1911-1652-5g	(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6	95%+	5g	$1317.0	2023-09-07
Life Chemicals	F1911-1652-10g	(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine	1093686-48-6	95%+	10g	$1844.0	2023-09-07

(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine Related Literature

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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Additional information on (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine

Introduction to (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine (CAS No. 1093686-48-6)

(propan-2-yl)[(pyrrolidin-2-yl)methyl]amine (CAS No. 1093686-48-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as IsoPropyl Pyrrolidine Methylamine, is characterized by its unique structure, which combines a pyrrolidine ring with an isopropyl group and a methylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine is C₉H₁₉N₂, and its molecular weight is approximately 153.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for use in a wide range of synthetic processes and biological assays.

In recent years, (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can modulate the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine and its derivatives. The researchers found that the compound exhibited potent agonist activity at serotonin 5-HT_1A receptors, which are implicated in conditions such as depression and anxiety disorders. This finding suggests that (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine could be a promising lead compound for the development of novel antidepressants and anxiolytics.

Beyond its potential as a therapeutic agent, (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules, including pharmaceuticals and materials with specific functional properties. For example, a study published in Organic Letters in 2019 demonstrated the use of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine as a chiral auxiliary in asymmetric synthesis, leading to the efficient production of enantiomerically pure compounds.

The safety profile of (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine has also been evaluated in several studies. Toxicological assessments have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, (propan-2-yl)[(pyrrolidin-2-yl)methyl]amine (CAS No. 1093686-48-6) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Its unique structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.